5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11ClN2O2/c1-19-13-7-5-10(6-8-13)14-17-15(20-18-14)11-3-2-4-12(16)9-11/h2-9H,1H3
• InChI Key: CNDNSRMDWRSRKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as a 1,2,4-oxadiazole derivative, which is a class of compounds that has been widely studied for their biological activities.

Mechanism of Action

The mechanism of action of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood yet. However, it is believed that this compound exerts its biological activities by interacting with specific targets in the body, such as enzymes, receptors, and proteins.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has various biochemical and physiological effects. For example, this compound has been shown to possess anti-inflammatory, anticancer, and antibacterial properties. Furthermore, it has been reported to have a positive effect on the immune system and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole in lab experiments include its high potency, selectivity, and low toxicity. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. One of the potential directions is to investigate the compound's potential in the treatment of other diseases, such as Alzheimer's disease, diabetes, and cardiovascular diseases. Another direction is to explore the compound's mechanism of action in more detail, which may help in the development of more effective drugs. Additionally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential.
Conclusion:
In conclusion, 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has shown promising results in various scientific research fields. This compound has potential applications in the development of new drugs for the treatment of various diseases. However, more research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole can be achieved through various methods, such as the reaction between 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-amine and 3-chlorobenzoyl chloride in the presence of a base. Another method involves the reaction between 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-amine and 3-chlorobenzaldehyde in the presence of a catalyst.

Scientific Research Applications

The 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole compound has been extensively studied for its potential applications in various scientific research fields. One of the significant applications is in the development of new drugs. This compound has shown promising results in the treatment of various diseases, such as cancer, inflammation, and bacterial infections.